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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270 Get Quote

An In-depth Technical Guide to the Commercial Availability and Purity of 1,3-Dichlorohexane

For researchers, scientists, and drug development professionals, understanding the

commercial landscape and purity of chemical reagents is paramount for experimental success

and regulatory compliance. This technical guide provides a comprehensive overview of 1,3-
dichlorohexane, covering its commercial availability, typical purity levels, and detailed

experimental protocols for its synthesis, purification, and analysis.

Commercial Availability
1,3-Dichlorohexane (CAS No: 56375-88-3) is a specialty chemical available from a number of

suppliers. While it has reportedly reached commercial mass production, it is most commonly

sourced in smaller, research-scale quantities.[1] The availability can vary, and it is advisable to

contact suppliers directly for lead times and current stock status.

Table 1: Commercial Suppliers of 1,3-Dichlorohexane
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Supplier Available Quantities Notes

LookChem Inquire for details

Lists the product and indicates

commercial mass production.

[1]

Clinivex 10mg, 25mg, 50mg, 100mg

Available in stock for

immediate shipment at room

temperature.[2]

EvitaChem Inquire for details

Lists 1,3-Dichlorocyclohexane,

a related but different

compound.[3]

Adva Tech Group Inc. Inquire for details

Lists 1,3-Dichlorocyclohexane,

a related but different

compound.[4]

Purity and Physical Properties
The purity of commercially available 1,3-dichlorohexane is typically high, often stated as 99%.

[1] However, it is crucial for researchers to independently verify the purity for sensitive

applications. The compound exists as a colorless liquid and is classified as an organic halide.

[3]

Table 2: Physical and Chemical Properties of 1,3-Dichlorohexane
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Property Value Source

Molecular Formula C6H12Cl2 [1][5][6]

Molecular Weight 155.07 g/mol [1][5][7]

CAS Number 56375-88-3 [1][5][6]

Boiling Point 174.7°C at 760 mmHg [1]

Density 1.028 g/cm³ [1]

Flash Point 57.1°C [1]

Refractive Index 1.4297 (estimate) [1]

LogP 3.02280 [1]

Experimental Protocols
Synthesis of Dichloroalkanes
While a specific, detailed synthesis protocol for 1,3-dichlorohexane is not readily available in

the provided search results, a general method for the preparation of dichloroalkanes from diols

can be adapted. The following procedure is based on a patented method for the synthesis of

1,6-dichlorohexane and can serve as a starting point for the synthesis of 1,3-dichlorohexane
from 1,3-hexanediol.[8]

Reaction Scheme:

Reactants

Products

1,3-Hexanediol

1,3-Dichlorohexane

HCl (gas)

H2O

Click to download full resolution via product page
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Synthesis of 1,3-Dichlorohexane.

Methodology:

Apparatus Setup: Assemble a 1000 mL three-necked reaction flask equipped with a

mechanical stirrer, a gas inlet tube, an oil-water separator, and a condenser.

Charging the Reactor: To the reaction flask, add 400 g of water, 5 g of a suitable catalyst

such as ammonium chloride, and 500 g of 1,3-hexanediol.[8]

Initial Heating: Begin stirring the mixture and heat it to approximately 50°C.[8]

Introduction of HCl Gas: Start introducing hydrogen chloride (HCl) gas through the gas inlet

tube. The reaction solution will turn from clear to milky white.[8]

Refluxing: Continue the introduction of HCl gas and increase the temperature of the reaction

mixture to 110°C to initiate reflux and liquid separation.[8]

Reaction Monitoring and Product Collection: Continue the reflux for 3-5 hours. As the

reaction progresses, the oil-water separator will show phase separation. The upper oil layer

is the 1,3-dichlorohexane product, which can be continuously separated and collected. The

lower aqueous phase is refluxed back into the reaction bottle.[8] The molar ratio of the diol to

HCl gas should be approximately 1:2.5.[8]

Purification of Chlorinated Compounds
Purification of the synthesized 1,3-dichlorohexane is crucial to remove unreacted starting

materials, byproducts, and residual catalyst. A general procedure involving washing and

distillation is typically effective.
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Crude 1,3-Dichlorohexane

Wash with 5% Sodium Bisulfite Solution

Wash with Water

Dry Organic Phase (e.g., over MgSO4)

Filter to Remove Drying Agent

Fractional Distillation under Reduced Pressure

Collect Pure 1,3-Dichlorohexane Fraction

Click to download full resolution via product page

Purification workflow for 1,3-dichlorohexane.

Methodology:

Aqueous Washing: The collected organic layer (crude 1,3-dichlorohexane) should be

washed sequentially with a 5% aqueous sodium bisulfite solution and then with water to

remove any acidic impurities.[9]
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Drying: The washed organic phase is then dried over an anhydrous drying agent, such as

magnesium sulfate or sodium sulfate.[9][10]

Filtration: The drying agent is removed by filtration.

Distillation: The crude product is purified by fractional distillation under reduced pressure.

The fraction corresponding to the boiling point of 1,3-dichlorohexane is collected.[9]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for the separation, identification, and quantification of

volatile and semi-volatile compounds, making it well-suited for assessing the purity of 1,3-
dichlorohexane.[11]
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Sample Preparation

GC-MS Analysis

Data Analysis

Dissolve 1,3-dichlorohexane in a volatile solvent (e.g., hexane)

Inject sample into GC

Separation on a non-polar capillary column

Eluted compounds enter Mass Spectrometer

Ionization (e.g., Electron Ionization)

Mass analysis

Generate Total Ion Chromatogram (TIC)

Identify peaks by comparing mass spectra to libraries (e.g., NIST)

Quantify purity by peak area percentage

Click to download full resolution via product page

Workflow for GC-MS purity analysis.
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Methodology:

Sample Preparation: Prepare a dilute solution of the 1,3-dichlorohexane sample in a high-

purity volatile solvent such as hexane or dichloromethane.[11][12] An internal standard may

be added for quantitative analysis.[12]

Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25

µm), is suitable.[11]

Carrier Gas: Helium at a constant flow rate.[11]

Injector Temperature: 200-280°C.[11][12]

Oven Temperature Program: A temperature gradient is used to separate compounds with

different boiling points. A typical program might start at a low temperature (e.g., 35-100°C)

and ramp up to a higher temperature (e.g., 220-280°C).[11][12]

MS Detector:

Ionization Mode: Electron Ionization (EI).[11]

Mass Range: Scan a mass-to-charge (m/z) range of 50-500.[11]

Data Analysis:

The resulting total ion chromatogram (TIC) will show peaks corresponding to the different

components in the sample.

The mass spectrum of the major peak should be compared with a reference spectrum for

1,3-dichlorohexane from a spectral library (e.g., NIST) to confirm its identity.[5]

The purity is determined by calculating the relative peak area of the 1,3-dichlorohexane
peak as a percentage of the total area of all peaks in the chromatogram.

Conclusion
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1,3-Dichlorohexane is a commercially available reagent, typically supplied at high purity for

research and development purposes. However, for applications where purity is critical,

independent verification is strongly recommended. The experimental protocols outlined in this

guide for synthesis, purification, and GC-MS analysis provide a framework for researchers to

produce and characterize 1,3-dichlorohexane in the laboratory. Adherence to these

methodologies will help ensure the quality and reliability of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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